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Compound of Interest

Ethyl 3-hydroxy-3-
Compound Name:
methylbutanoate

Cat. No.: B102028

For researchers and scientists in the fast-paced world of drug development, meticulous
attention to safety protocols is paramount. The proper disposal of chemical reagents, such as
Ethyl 3-hydroxy-3-methylbutanoate, is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
safe handling and disposal of this compound, ensuring compliance and minimizing risk.

Immediate Safety and Hazard Profile

Ethyl 3-hydroxy-3-methylbutanoate is a combustible liquid that is harmful if swallowed and
can cause skin and eye irritation.[1][2] It may also cause respiratory irritation.[1][2] Therefore,
adherence to strict safety measures during handling and disposal is crucial. Always consult the
Safety Data Sheet (SDS) for the most detailed information before handling any chemical.

Key Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2]

o Handle the substance in a well-ventilated area, preferably under a chemical fume hood, to
avoid inhalation of vapors.[1][2]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4]
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» Do not eat, drink, or smoke when using this product.[1][2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Ethyl 3-hydroxy-
3-methylbutanoate.

Property Value Source
CAS Number 18267-36-2 [1]
Molecular Formula C7H1403 [5]
Molecular Weight 146.18 g/mol

Boiling Point 75-76 °C @ 12 mmHg [5]
Flash Point 148°F (64.4°C) [6]
Specific Gravity 1.017 [6]
Water Solubility Soluble [61[7]

Step-by-Step Disposal Protocol

The proper disposal of Ethyl 3-hydroxy-3-methylbutanoate waste must comply with local,
state, and federal regulations.[8][9] It is classified as hazardous waste and must not be
disposed of down the drain or in regular trash.[10]

1. Waste Segregation and Collection:

o Waste Stream: Designate a specific, properly labeled waste container for Ethyl 3-hydroxy-
3-methylbutanoate and any materials contaminated with it (e.g., pipette tips, absorbent

paper).

o Container Type: Use a chemically resistant, leak-proof container with a secure screw-top
cap.[8][10] Avoid metal containers.[8]

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Ethyl 3-hydroxy-3-methylbutanoate,” and the associated hazards (e.g., "Combustible,"
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"Irritant™).[10]
. Storage in a Satellite Accumulation Area (SAA):

Location: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[11] This area should be under the direct control of laboratory
personnel.[8]

Secondary Containment: Place the primary waste container in a larger, chemically resistant
secondary container to prevent spills.[10]

Segregation: Ensure the container is stored separately from incompatible materials, such as
strong oxidizing agents and strong bases.[3][11]

. Spill Management:

In the event of a small spill, use an inert absorbent material like sand, silica gel, or a
universal binder to soak up the liquid.[3][6]

Collect the contaminated absorbent material and place it in the designated hazardous waste
container.

For large spills, evacuate the area and follow your institution's emergency procedures.
. Arranging for Disposal:

Waste Pickup: Once the waste container is full or has been in the SAA for the maximum
allowed time (which can vary by jurisdiction, but is often up to one year for partially filled
containers), arrange for its collection by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.[8][10][11]

Documentation: Complete all necessary waste disposal forms and maintain a log of the
waste generated.

. Empty Container Disposal:

Thoroughly rinse empty containers with a suitable solvent (e.g., ethanol or acetone).
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e The first rinseate must be collected and disposed of as hazardous waste.[10]

 After thorough rinsing and air-drying, deface or remove the original label and dispose of the
container according to your institution's guidelines for non-hazardous glass or plastic waste.
[10]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl

3-hydroxy-3-methylbutanoate.
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Ethyl 3-hydroxy-3-methylbutanoate Disposal Workflow
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Caption: A flowchart outlining the proper steps for the disposal of Ethyl 3-hydroxy-3-
methylbutanoate waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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